Cas no 50-32-8 (Benzo[a]pyrene)

• Product Name: Benzo[a]pyrene
• CAS No: 50-32-8
• MF: C₂₀H₁₂
• MW: 252.309285163879
• MDL: MFCD00003602
• CID: 33468
• PubChem ID: 24891610
• Update Time: 2026-05-14

Benzo[a]pyrene Chemical and Physical Properties

Names and Identifiers

• Benzo[pqr]tetraphene
• 3,4-benz[a]pyrene
• 3,4-Benzopyrene
• 3,4-Benzpyrene
• 3,4-benzylpyrene
• 6,7-Benzopyrene
• B[A]P
• Benzo[d,e,f]chrysene
• Benzpyrene
• Benzo[a]pyrene
• 3,4-Benzopyrene (purified by sublimation)
• 3,4-Benzopyrene solution
• Benzo(a)pyrene
• Benzo(a)pyrene Solution
• Benzo[a]pyrene solution
• BENZO[a]PYRENE(P)
• Benzo[e]pyrene solution
• Benzopyrene
• PAH Matrix Spiking Solution
• Regulated Semi-Volatiles Mixture
• 2,1,3-benzothiadiazol-4-sulfonyl chloride
• 2,1,3-benzothiadiazole-4-sulfonylchloride
• 2,1,3-benzothiadiazole-4-sulphonyl chlori
• 4-Chlorosulfonyl-2,1,3-benzothiadiazole
• BaP
• benzo[1,2,5]thiadiazole-4-sulfonyl chloride
• benzo[2,1,3]thiadiazole-4-sulfonyl chloride
• Benzo[a]pyrene (Ames grade)
• Benzo[c][1,2,5]thiadiazole-4-sulfonyl chloride
• Benzo-2,1,3-thiadiazole-4-sulphonyl chloride
• Butyl Methacrylate (MonoMer)
• Benzo[a]pyrene (purified by sublimation)
• benzo[def]chrysene
• Benz[a]pyrene
• 3,4-Benzopirene
• 3,4-Benzpyren
• Benz(a)pyrene
• (B(a)P)
• B(a)P
• BP
• 3,4 Benzpyrene
• RCRA waste number U022
• 3,4-Benz(a)pyrene
• Benzo(d,e,f)chrysene
• 3,4-Benzo(a)pyrene
• 3,4-Benzpyren [German]
• Benzo[A]-Pyrene
• Benzo(def)chrysene
• 3,4-Benzopirene [Italian]
• 3,4-Benzopyrene in acetonitrile

• MDL： MFCD00003602
• Inchi： 1S/C20H12/c1-2-7-17-15(4-1)12-16-9-8-13-5-3-6-14-10-11-18(17)20(16)19(13)14/h1-12H
• InChI Key： FMMWHPNWAFZXNH-UHFFFAOYSA-N
• SMILES： C12C3C([H])=C([H])C4C([H])=C([H])C([H])=C(C([H])=C([H])C=1C1=C([H])C([H])=C([H])C([H])=C1C=3[H])C2=4

Computed Properties

• Exact Mass: 252.09400
• Monoisotopic Mass: 252.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Yellow to brown powder
• Density: 1.286 g/cm3
• Melting Point: 177-180°C
• Boiling Point: 495°C
• Flash Point: 495°C
• Refractive Index: 1.8530 (estimate)
• Water Partition Coefficient: Insoluble. 0.00000038 g/100 mL
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: 5.73720
• Sensitiveness: Sensitive to light
• Color/Form: 100 μg/mL in cyclohexane
• Solubility: Insoluble in water, slightly soluble in ethanol and methanol, soluble in benzene, toluene, xylene, chloroform, ether, acetone, etc.
• Merck: 14,1103

Benzo[a]pyrene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H317,H340,H350,H360,H410
• Warning Statement： P201,P273,P280,P308+P313,P501
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 45-46-60-61-43-50/53
• Safety Instruction： S45-S53-S61-S60-S26-S62
• RTECS：DJ3675000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R45; R11; R38; R50/53; R65; R67
• Storage Condition：Ventilate and dry at low temperature, and store separately from food raw materials in the warehouse

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances

Additional information on Benzo[a]pyrene

Latest Research Insights on Benzo[a]pyrene (CAS: 50-32-8): Mechanisms, Toxicity, and Therapeutic Implications

Benzo[a]pyrene (BaP), a polycyclic aromatic hydrocarbon (PAH) with the CAS number 50-32-8, remains a focal point in environmental and biomedical research due to its well-documented carcinogenicity and pervasive presence in combustion byproducts. Recent studies have deepened our understanding of its molecular mechanisms, epigenetic modifications, and potential countermeasures, offering novel insights for risk assessment and therapeutic development.

A 2023 study published in Environmental Health Perspectives elucidated BaP's role in inducing DNA adducts via cytochrome P450-mediated metabolic activation (CYP1A1/1B1), leading to mutagenic TP53 mutations. Advanced mass spectrometry techniques revealed distinct adduct patterns in lung epithelial cells, correlating with exposure levels in urban populations. Concurrently, Nature Chemical Biology reported BaP's disruption of Nrf2-ARE signaling pathways, exacerbating oxidative stress in hepatic tissues—a finding validated through CRISPR-Cas9 knockout models.

Emerging epigenetic research (2024, Epigenetics & Chromatin) demonstrated BaP-induced hypermethylation of tumor suppressor genes (e.g., CDKN2A) through DNMT3B upregulation, with single-cell RNA sequencing identifying susceptible cell subtypes. Notably, a breakthrough in Science Translational Medicine showcased engineered probiotics expressing BaP-degrading dioxygenases, reducing colonic tumorigenesis by 67% in murine models—a promising prophylactic strategy.

Innovative detection methodologies have also progressed. A 2024 ACS Sensors paper detailed a graphene-based electrochemical biosensor achieving 0.1 pM BaP detection in serum, while AI-driven predictive models (Journal of Hazardous Materials) now integrate metabolomic data to forecast individual susceptibility thresholds. Regulatory implications are being reevaluated, with the WHO proposing revised BaP exposure limits (0.12 ng/m³) based on these mechanistic findings.

Therapeutic interventions targeting BaP toxicity are advancing through phase II clinical trials. A novel aryl hydrocarbon receptor (AhR) antagonist, derived from marine alkaloids, showed 89% reduction in BaP-induced inflammation biomarkers (Lancet Oncology, 2023). Meanwhile, phytochemicals like sulforaphane demonstrated epigenetic modulation potential in human trials, resetting BaP-altered DNA methylation landscapes.

These collective advances underscore BaP's multifaceted toxicity while revealing actionable therapeutic targets. Future research directions emphasize organoid-based toxicity screens and microbiome-BAP interactions, potentially revolutionizing both environmental monitoring and precision medicine approaches for PAH-exposed populations.